molecular formula C15H18ClN3O3S2 B2972776 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-isobutylacetamide CAS No. 922021-04-3

2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-isobutylacetamide

Cat. No. B2972776
CAS RN: 922021-04-3
M. Wt: 387.9
InChI Key: MFAFZGVZGXAZRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound and its derivatives involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .


Molecular Structure Analysis

The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .

Scientific Research Applications

  • Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibition : This compound has been studied for its potential role in inhibiting PI3Kα and mTOR, which are critical in various cellular processes including metabolism, growth, and survival. Its structure-activity relationships have been investigated to improve metabolic stability, making it a candidate for therapeutic applications in cancer and other diseases associated with these pathways (Stec et al., 2011).

  • Anticonvulsant Properties : Research has been conducted on derivatives of this compound, showing potential as anticonvulsant agents. Certain derivatives have exhibited significant anticonvulsive effects, potentially offering new avenues for epilepsy treatment (Farag et al., 2012).

  • Antiviral Activity : Studies have synthesized derivatives of this compound and evaluated them for antiviral properties. Some derivatives have shown anti-tobacco mosaic virus activity, suggesting their potential in developing new antiviral drugs (Chen et al., 2010).

  • Antimicrobial Agents : Various derivatives of this compound have been synthesized and assessed for their antimicrobial activity. These studies aim to develop new antimicrobial drugs, particularly against resistant strains (Darwish et al., 2014).

  • Cytotoxic Activity in Cancer : Research has been focused on the cytotoxic activity of novel sulfonamide derivatives of this compound against cancer cell lines. This research is pivotal in the development of new chemotherapeutic agents (Ghorab et al., 2015).

  • Histamine H3 Receptor Antagonism : Some derivatives have been found to be potent and selective histamine H3 receptor antagonists, which could be relevant in the treatment of neurological disorders (Tozer et al., 1999).

properties

IUPAC Name

2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2-methylpropyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18ClN3O3S2/c1-10(2)8-17-14(20)7-12-9-23-15(18-12)19-24(21,22)13-5-3-11(16)4-6-13/h3-6,9-10H,7-8H2,1-2H3,(H,17,20)(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MFAFZGVZGXAZRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CNC(=O)CC1=CSC(=N1)NS(=O)(=O)C2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-isobutylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.